Cas no 2138226-10-3 (Tert-butyl 3-amino-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 2138226-10-3
• MF: C₁₄H₂₁N₃O₂S
• MW: 295.400441884995
• CID: 5790971
• PubChem ID: 165458527
• Update Time: 2025-10-22

Tert-butyl 3-amino-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-743285
• tert-butyl 3-amino-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• 2138226-10-3
• Tert-butyl 3-amino-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate

• Inchi： 1S/C14H21N3O2S/c1-9-5-12(20-16-9)10-6-11(15)8-17(7-10)13(18)19-14(2,3)4/h5-6,11H,7-8,15H2,1-4H3
• InChI Key： UPLQFHHZADYAST-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C1=CC(CN(C(=O)OC(C)(C)C)C1)N

Computed Properties

• Exact Mass: 295.13544809g/mol
• Monoisotopic Mass: 295.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.7Ų

Additional information on Tert-butyl 3-amino-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate

Introduction to Tert-butyl 3-amino-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 2138226-10-3)

Tert-butyl 3-amino-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its chemical abstracts service number CAS No. 2138226-10-3, belongs to a class of molecules that exhibit promising biological activities. The intricate molecular architecture of this compound includes a tetrahydropyridine core, a thiazole ring, and various functional groups such as amino and carboxylate substituents. These features contribute to its potential applications in drug discovery and development.

The tetrahydropyridine moiety is particularly noteworthy as it is a common pharmacophore in many bioactive molecules. This structural unit is known for its ability to interact with biological targets in a specific manner, making it valuable for designing novel therapeutic agents. In contrast, the thiazole ring is another critical component that imparts unique chemical and biological properties to the molecule. Thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer activities. The presence of these two heterocyclic systems in Tert-butyl 3-amino-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate suggests that it may possess multiple biological functions.

The amino group at the 3-position of the tetrahydropyridine ring and the carboxylate group at the 1-position further enhance the compound's potential as a pharmacological agent. The amino group can participate in hydrogen bonding interactions with biological targets, while the carboxylate group can act as an ionizable moiety, influencing the compound's solubility and pharmacokinetic properties. These functional groups are often strategically incorporated into drug molecules to optimize their binding affinity and bioavailability.

Recent research in medicinal chemistry has highlighted the importance of understanding the structural features that contribute to the biological activity of molecules. The study of Tert-butyl 3-amino-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate has revealed several key insights into how different pharmacophores can be combined to create compounds with enhanced therapeutic potential. For instance, computational studies have shown that the interaction between the tetrahydropyridine core and thiazole ring can lead to favorable binding affinities with target proteins. This synergistic effect is particularly relevant in the context of developing drugs that act on multiple pathways simultaneously.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The tetrahydropyridine scaffold is well-known for its role in several neurotransmitter systems, particularly those involving dopamine and serotonin. The presence of additional functional groups such as the amino group suggests that this compound may modulate these systems in a way that could be beneficial for conditions such as depression and Parkinson's disease. Current research is exploring how variations in the structure of this molecule can lead to improved efficacy and reduced side effects.

In addition to its potential neurological applications, Tert-butyl 3-amino-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate has also shown promise in other therapeutic areas. For example, preclinical studies have indicated that this compound may have anti-inflammatory properties due to its ability to inhibit key enzymes involved in the inflammatory response. The thiazole ring is known to be a versatile scaffold for anti-inflammatory agents, and combining it with other pharmacophores like tetrahydropyridine can enhance its biological activity.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce high-quality samples for research purposes. Modern techniques such as combinatorial chemistry and high-throughput screening have enabled researchers to rapidly explore different structural variations of this molecule. This approach has led to the identification of several analogs with improved biological activity and reduced toxicity.

Future research on Tert-butyl 3-amino-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. One area of interest is its potential use as an intermediate in the synthesis of more complex drug candidates. By modifying specific functional groups or introducing new ones, researchers can generate derivatives with tailored biological activities.

The development of novel pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. Tert-butyl 3-amino-5-(3-methyl-1,2-thiazol-5-ytl)-1，2，3，6-tetrahydropyridine-l-carboxyle has served as an excellent model for studying these interactions。 Its unique combination of structural features makes it a valuable tool for investigating how different pharmacophores can be combined to create effective therapeutic agents。 As research continues，this compound will undoubtedly play a significant role in advancing our understanding of drug design and development。